![molecular formula C8H11NO3.ClH<br>C8H12ClNO3 B080251 Pyridoxine CAS No. 12001-77-3](/img/structure/B80251.png)
Pyridoxine
Overview
Description
Pyridoxine, also known as Vitamin B6, is a water-soluble vitamin found naturally in many foods, as well as added to foods and supplements . It is a monohydroxypyridine, a vitamin B6, a member of methylpyridines and a hydroxymethylpyridine . This compound is used to treat or prevent vitamin B6 deficiency. It is also used to treat a certain type of anemia (lack of red blood cells) .
Synthesis Analysis
This compound is synthesized via a complex pathway that ultimately leads to the this compound biosynthesis proteins A (PDXA; a 4-hydroxythreonine-4-phosphate dehydrogenase) and PDXJ (a this compound 5′-phosphate synthase) that utilize deoxyxylose 5′-phosphate (DXP) and 4-phospohydroxy-L-threonine to synthesize this compound 5′-phosphate (PNP) .Molecular Structure Analysis
The molecular formula of this compound is C8H11NO3 . The molecular weight is 169.18 g/mol . The vibrational spectrum of this compound has been investigated using experimental IR and Raman spectroscopic and density functional theory (DFT) methods .Chemical Reactions Analysis
This compound undergoes inactivation in the liver, resulting in the formation of 4-pyridoxic acid . This compound itself can be converted to PNP by an ATP-dependent kinase, which can also mediate the formation of PLP and PMP from the corresponding free alcohols .Physical And Chemical Properties Analysis
This compound is a hydroxymethylpyridine with hydroxymethyl groups at positions 4 and 5, a hydroxy group at position 3 and a methyl group at position 2 . The physical properties of this compound have been studied using various methods, including UV spectra after dissolution in different pH solutions .Scientific Research Applications
Prevention of Hand-Foot Syndrome in Cancer Therapy : Pyridoxine has been evaluated for its effectiveness in preventing hand-foot syndrome associated with capecitabine therapy in breast cancer patients. This randomized phase II study aimed to determine whether this compound could reduce the incidence of this adverse effect in cancer therapy (Yoshimura et al., 2014).
Treatment of this compound-dependent and Responsive Seizures : this compound is known for its role in treating genetically mediated seizure disorders such as this compound-dependent and this compound-responsive seizures. These conditions often manifest in early infancy and can lead to severe neurological sequelae if untreated (Baxter, 2001).
Clinical Toxicology : this compound is used as an antidote in various cases of acute intoxications, including isoniazid overdose, and certain types of mushroom poisoning. Its role in clinical toxicology extends to other applications, such as improving ethanol metabolism in acute alcohol intoxication, although this remains controversial (Lheureux et al., 2005).
Amelioration of Negative Effects of Endosulfan : In an experimental setting, this compound was shown to ameliorate the negative effects of the pesticide endosulfan on the growth and biochemical responses of Labeo rohita fingerlings, a type of fish (Akhtar et al., 2012).
Neuroprotective Effects in Neuropathy : this compound-induced neuropathy, a complication of its therapy, has been studied for its neuroprotective effects. The inhibition of Glutamate Carboxypeptidase II has been evaluated as a potential treatment for this compound-induced neuropathy (Potter et al., 2014).
Photosensitivity in Erythropoietic Protoporphyria : this compound has been used to treat photosensitivity eruptions, specifically in cases of erythropoietic protoporphyria, where it was found to significantly reduce photosensitivity without adverse effects (Ross & Moss, 1990).
Chemical Modifications for Biological Applications : Recent studies have focused on chemical modifications of this compound for various disease areas, including cancer, diabetes, hypertension, and neurodegenerative diseases. These modifications are being explored for their potential therapeutic benefits (Pawar et al., 2022).
Vitamin B6 Transport in Saccharomyces cerevisiae : Research has identified TPN1, the gene encoding a transport protein for vitamin B6 in Saccharomyces cerevisiae, providing insights into the cellular uptake and metabolism of this compound (Stolz & Vielreicher, 2003).
Neuroprotection in Peripheral Sensory Neuropathy : this compound has been studied for its role in neuroprotection, particularly in cases of peripheral sensory neuropathy. GLP-1-mediated neuroprotection was evaluated as a potential treatment strategy for this condition (Perry et al., 2007).
Safety and Efficacy in Animal Nutrition : this compound hydrochloride, a form of vitamin B6, has been deemed safe for use in animal nutrition, playing a critical role in the metabolism of proteins, fats, and carbohydrates, and serving as a neuroprotectant (Mézes, 2010).
Mechanism of Action
Safety and Hazards
Future Directions
Recent findings have shown that many diseases, like cancer, diabetes, hypertension, tuberculosis, epilepsy, and neurodegenerative diseases are linked to the alteration of pyridoxine . The importance of this compound and its derivatives obtained by various chemical modifications, in various disease areas and to recognize important directions for future research .
properties
IUPAC Name |
4,5-bis(hydroxymethyl)-2-methylpyridin-3-ol;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO3.ClH/c1-5-8(12)7(4-11)6(3-10)2-9-5;/h2,10-12H,3-4H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUFQODAHGAHPFQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C(C(=C1O)CO)CO.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
65-23-6 (Parent) | |
Record name | Pyridoxine hydrochloride [USP:JAN] | |
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DSSTOX Substance ID |
DTXSID1040792 | |
Record name | Pyridoxine hydrochloride | |
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Molecular Weight |
205.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder, Colorless or white solid; [HSDB] White powder; [Sigma-Aldrich MSDS] | |
Record name | 3,4-Pyridinedimethanol, 5-hydroxy-6-methyl-, hydrochloride (1:1) | |
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Record name | Pyridoxine hydrochloride | |
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Boiling Point |
Sublimes | |
Record name | PYRIDOXINE HYDROCHLORIDE | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1212 | |
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Solubility |
1 g dissolves in about 4.5 ml water, 90 ml alcohol; sol in propylene glycol; sparingly sol in acetone; insol in ether, chloroform, Soluble in alc, acetone; slightly soluble in other organic solvents., In water, 2.2X10+5 mg/l, temp not specified. | |
Record name | PYRIDOXINE HYDROCHLORIDE | |
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Vapor Pressure |
0.00000006 [mmHg] | |
Record name | Pyridoxine hydrochloride | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
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Mechanism of Action |
BRAIN GABA PRODN BEGAN TO RISE 7.5 MIN AFTER IP ADMIN OF 10 MG PYRIDOXINE HYDROCHLORIDE & CONTINUED FOR 40 MIN, THEN DECLINED., NUTRITIONAL NEED FOR VITAMIN B6 IS BASED ON ITS COENZYME FUNCTION IN AN UNUSUALLY LARGE NUMBER OF METABOLIC REACTIONS. ... REQUIRED IN METABOLISM OF AMINO ACIDS, FATS & CARBOHYDRATES & FOR SYNTHESIS OF PHYSIOLOGIC REGULATORS SUCH AS NOREPINEPHRINE, SEROTONIN & HISTAMINE., PYRIDOXAL PHOSPHATE IS INVOLVED IN SEVERAL METABOLIC TRANSFORMATIONS OF AMINO ACIDS INCLUDING DECARBOXYLATION, TRANSAMINATION, & RACEMIZATION, AS WELL AS ENZYMATIC STEPS IN METABOLISM OF SULFUR-CONTAINING & HYDROXY AMINO ACIDS. /PYRIDOXINE/, PYRIDOXINE ... IS AN ESSENTIAL PART OF THE ENZYME GLYCOGEN PHOSPHORYLASE. /PYRIDOXINE/ | |
Record name | PYRIDOXINE HYDROCHLORIDE | |
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Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Color/Form |
Platelets or thick, birefringent rods from alcohol + acetone, PLATES FROM ALCOHOL, ACETONE, COLORLESS OR WHITE CRYSTALS OR WHITE CRYSTALLINE POWDER, White to practically white crystals or crystalline powder., Colorless-white platelets | |
CAS RN |
58-56-0, 12001-77-3 | |
Record name | Pyridoxine hydrochloride | |
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Record name | Pyridoxine hydrochloride [USP:JAN] | |
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Record name | Vitamin B6, hydrochloride | |
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Record name | PYRIDOXINE HYDROCHLORIDE | |
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Record name | 3,4-Pyridinedimethanol, 5-hydroxy-6-methyl-, hydrochloride (1:1) | |
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Record name | Pyridoxine hydrochloride | |
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Record name | Pyridoxine hydrochloride | |
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Record name | PYRIDOXINE HYDROCHLORIDE | |
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Record name | PYRIDOXINE HYDROCHLORIDE | |
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Record name | Pyridoxine hydrochloride | |
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Melting Point |
207 °C | |
Record name | PYRIDOXINE HYDROCHLORIDE | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1212 | |
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Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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